Cas no 1261852-40-7 (2-Hydroxy-3-(difluoromethyl)nitrobenzene)

• Product Name: 2-Hydroxy-3-(difluoromethyl)nitrobenzene
• CAS No: 1261852-40-7
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4985576
• Update Time: 2025-06-08

2-Hydroxy-3-(difluoromethyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(difluoromethyl)nitrobenzene

• Inchi： 1S/C7H5F2NO3/c8-7(9)4-2-1-3-5(6(4)11)10(12)13/h1-3,7,11H
• InChI Key： JTBNSZVBONGPNY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 66

Additional information on 2-Hydroxy-3-(difluoromethyl)nitrobenzene

Research Brief on 2-Hydroxy-3-(difluoromethyl)nitrobenzene (CAS: 1261852-40-7): Recent Advances and Applications in Chemical Biology and Medicine

2-Hydroxy-3-(difluoromethyl)nitrobenzene (CAS: 1261852-40-7) is a fluorinated nitroaromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and chemical biology. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's structural features, including the difluoromethyl and nitro groups, make it a versatile intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 2-Hydroxy-3-(difluoromethyl)nitrobenzene as a key building block in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. The difluoromethyl group, in particular, is known to mimic hydroxyl or carbonyl groups, making it valuable for modulating the pharmacokinetic properties of drug candidates. Researchers have successfully incorporated this compound into the synthesis of potential kinase inhibitors and antimicrobial agents, demonstrating its broad utility.

One of the most promising applications of 2-Hydroxy-3-(difluoromethyl)nitrobenzene is in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of nitroaromatic derivatives using this compound as a precursor. The resulting molecules exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for novel antibiotics.

In addition to its antimicrobial properties, 2-Hydroxy-3-(difluoromethyl)nitrobenzene has shown promise in cancer research. A recent Nature Chemical Biology publication detailed its use in the development of small-molecule inhibitors targeting specific oncogenic pathways. The compound's nitro group was found to participate in redox reactions within cancer cells, leading to the generation of reactive oxygen species (ROS) and subsequent apoptosis. This mechanism suggests its potential as a chemotherapeutic agent or adjuvant in combination therapies.

The synthesis of 2-Hydroxy-3-(difluoromethyl)nitrobenzene has also seen advancements. A 2024 paper in Organic Letters described a novel, scalable method for its production using palladium-catalyzed C-H functionalization. This approach significantly improved yield and reduced the need for hazardous reagents, addressing previous challenges in large-scale synthesis. Such methodological improvements are critical for facilitating further research and potential commercialization of derivatives based on this compound.

Despite these advances, challenges remain in the application of 2-Hydroxy-3-(difluoromethyl)nitrobenzene. Its nitro group, while pharmacologically active, can contribute to toxicity and metabolic instability. Current research is exploring strategies to mitigate these issues, such as prodrug approaches or structural modifications to balance activity and safety. Ongoing studies are also investigating its potential in other therapeutic areas, including neurodegenerative diseases and inflammation.

In conclusion, 2-Hydroxy-3-(difluoromethyl)nitrobenzene (CAS: 1261852-40-7) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features enable diverse applications, from antimicrobial agents to anticancer therapeutics. Continued research into its synthesis, mechanism of action, and derivative development is likely to yield further breakthroughs in drug discovery and development.